Cas no 1807501-85-4 (Endo-BCN-PEG2-alcohol)

• Product Name: Endo-BCN-PEG2-alcohol
• CAS No: 1807501-85-4
• MF: C₁₇H₂₇NO₅
• MW: 325.399985551834
• CID: 3046525
• Update Time: 2025-06-08

Endo-BCN-PEG2-alcohol Chemical and Physical Properties

Names and Identifiers

• endo-BCN-PEG2-alcohol
• bicyclo[6.1.0]non-4-yn-9-ylmethyl (2-(2-(2-hydroxyethoxy)ethoxy)ethyl)carbamate
• 9-bicyclo[6.1.0]non-4-ynylmethyl N-[2-[2-(2-hydroxyethoxy)ethoxy]ethyl]carbamate
• Endo-BCN-PEG2-alcohol

• Inchi： 1S/C17H27NO5/c19-8-10-22-12-11-21-9-7-18-17(20)23-13-16-14-5-3-1-2-4-6-15(14)16/h14-16,19H,3-13H2,(H,18,20)
• InChI Key： PEXDOIHAKXYTET-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCO)=O)CC1C2CCC#CCCC21

Computed Properties

• Exact Mass: 325.18892296 g/mol
• Monoisotopic Mass: 325.18892296 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77
• Molecular Weight: 325.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Endo-BCN-PEG2-alcohol

Introduction to Endo-BCN-PEG2-alcohol (CAS No. 1807501-85-4)

Endo-BCN-PEG2-alcohol (CAS No. 1807501-85-4) is a versatile and highly functionalized polymer that has gained significant attention in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique combination of a benzocyclobutene (BCN) moiety and a polyethylene glycol (PEG) chain, making it an ideal candidate for various applications, including drug delivery, bioconjugation, and surface modification.

The benzocyclobutene (BCN) group in Endo-BCN-PEG2-alcohol is a well-known click chemistry reactant that can undergo efficient and selective reactions with azide-containing molecules. This property makes it an excellent choice for bioorthogonal labeling and conjugation reactions, which are crucial in the development of targeted therapies and diagnostic tools. The polyethylene glycol (PEG) chain, on the other hand, imparts water solubility and biocompatibility to the molecule, enhancing its utility in biological systems.

Recent studies have highlighted the potential of Endo-BCN-PEG2-alcohol in enhancing the pharmacokinetic properties of therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that conjugating a small-molecule drug to Endo-BCN-PEG2-alcohol significantly improved its stability and reduced its clearance rate in vivo. This finding underscores the compound's role in developing more effective and safer drug delivery systems.

In addition to its applications in drug delivery, Endo-BCN-PEG2-alcohol has also shown promise in the field of bioconjugation. Researchers at the University of California, Berkeley, have utilized this compound to create site-specific protein modifications, enabling the development of novel protein-based therapeutics. The high reactivity and selectivity of the BCN group allow for precise control over the conjugation process, which is essential for maintaining the biological activity of the target protein.

The biocompatibility and water solubility conferred by the PEG chain are particularly advantageous in biomedical applications. A study published in Biomaterials reported that Endo-BCN-PEG2-alcohol could be used to modify surfaces of medical devices to reduce protein adsorption and cell adhesion, thereby minimizing biofouling and improving device performance. This application is particularly relevant in the development of implantable devices and biosensors.

Furthermore, Endo-BCN-PEG2-alcohol has been explored for its potential in imaging and diagnostics. The BCN moiety can be labeled with various imaging agents, such as fluorophores or radionuclides, allowing for non-invasive monitoring of biological processes. A recent study in Nature Communications demonstrated that conjugates formed with Endo-BCN-PEG2-alcohol could be used for real-time imaging of tumor progression and treatment response, providing valuable insights for personalized medicine.

The versatility of Endo-BCN-PEG2-alcohol extends beyond its chemical properties. Its modular design allows for easy modification and functionalization, making it a valuable tool for researchers across multiple disciplines. For example, chemists can introduce additional functional groups to the PEG chain to tailor the compound's properties for specific applications. This flexibility has led to its use in a wide range of research areas, from materials science to biotechnology.

In conclusion, Endo-BCN-PEG2-alcohol (CAS No. 1807501-85-4) is a highly versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of a reactive BCN group and a biocompatible PEG chain makes it an ideal candidate for drug delivery, bioconjugation, surface modification, and imaging applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing medical treatments and diagnostic tools.